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Compound of Interest

Compound Name: Fmoc-orn(Z)-OH

Cat. No.: B557397 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to ensuring a secure and productive laboratory environment. This

document provides essential, immediate safety and logistical information for the handling of

Fmoc-orn(Z)-OH, a key building block in peptide synthesis. Adherence to these guidelines will

minimize risks and streamline both operational workflow and waste disposal.

Physicochemical and Safety Data
A summary of the key quantitative data for Fmoc-orn(Z)-OH is presented below, offering a

quick reference for its physical properties and identifiers.

Property Value

Molecular Formula C₂₈H₂₈N₂O₆

Molecular Weight 488.5 g/mol [1]

CAS Number 138775-07-2[1]

Appearance White to off-white powder

Solubility Soluble in organic solvents like DMF and DCM

Storage Temperature 2-8°C
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When handling Fmoc-orn(Z)-OH, a comprehensive approach to personal safety is crucial. The

following personal protective equipment (PPE) is mandatory to prevent exposure and ensure

safe handling.

PPE Category Specification Purpose

Hand Protection
Chemical-resistant nitrile

gloves.

To prevent direct skin contact

with the compound.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from airborne

particles and potential

splashes.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator is

recommended if dust formation

is likely.

To prevent inhalation of fine

dust particles.

Body Protection A standard laboratory coat.
To protect skin and clothing

from spills and contamination.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and regulatory

compliance.

Handling Protocol
Preparation: Work in a well-ventilated area, preferably within a chemical fume hood. Ensure

the workspace is clean and all necessary equipment is readily available.

Weighing: To minimize dust generation, handle the solid compound carefully. Use a spatula

to weigh the desired amount on a calibrated scale.

Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Post-Handling: After use, ensure the container is tightly sealed. Clean all equipment and the

work area thoroughly.
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First Aid Measures
If Inhaled: Move the person to fresh air. If breathing becomes difficult, seek medical attention.

In Case of Skin Contact: Wash the affected area immediately with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[2]

If Swallowed: Do not induce vomiting. Rinse mouth with water and seek immediate medical

advice.[2]

Disposal Plan
Solid Waste: Collect unused Fmoc-orn(Z)-OH and any contaminated disposable materials

(e.g., weighing paper, gloves) in a designated, sealed container labeled as hazardous

chemical waste.

Liquid Waste: Solutions containing Fmoc-orn(Z)-OH should be collected in a separate,

sealed, and appropriately labeled hazardous waste container.

Compliance: All waste must be disposed of in accordance with local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific guidance.
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Caption: Safe handling workflow for Fmoc-orn(Z)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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